Hydron;4-methylbenzenesulfonate

• CAS No.: 104-15-4
• Product Name: Hydron;4-methylbenzenesulfonate
• Molecular Formula: C7H8O3S; CH3C6H4SO3H; C7H8O3S
• Molecular Weight: 172.2 g/mol
• IUPAC Name: hydron;4-methylbenzenesulfonate
• Standard InChI: InChI=1S/C7H8O3S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H,8,9,10)
• Standard InChIKey: JOXIMZWYDAKGHI-UHFFFAOYSA-N
• SMILES: [H+].CC1=CC=C(C=C1)S(=O)(=O)[O-]
• Canonical SMILES: [H+].CC1=CC=C(C=C1)S(=O)(=O)[O-]
• Boiling Point: 140 °C @ 20 MM HG
• Colorform: MONOCLINIC LEAFLETS OR PRISMS
• Density: 1.45 at 77 °F (USCG, 1999); Relative density (water = 1): 1.24
• Flash Point: 363 °F (184 °C) (CLOSED CUP); 184 °C c.c.
• Melting Point: 221 °F (USCG, 1999); 104.5 °C; 106-107 °C /ANHYDROUS/; 106-107 °C
• Physical Description: Toluene sulfonic acid, liquid, with more than 5% free sulfuric acid appears as colorless to black solid. Odorless or nearly odorless. (USCG, 1999); DryPowder; Liquid; OtherSolid; PelletsLargeCrystals, Liquid; COLOURLESS HYGROSCOPIC FLAKES.
• Description: p-Cresol sulfate, also known as P-cresyl-sulphate, belongs to the class of organic compounds known as phenylsulfates. Phenylsulfates are compounds containing a sulfuric acid group conjugated to a phenyl group. p-Cresol sulfate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). p-Cresol sulfate has been primarily detected in saliva, feces, urine, and blood. p-Cresol sulfate can be converted into p-cresol. p-Cresol sulfate is a potentially toxic compound.; Toluene sulfonic acid, liquid, with more than 5% free sulfuric acid appears as colorless to black solid. Odorless or nearly odorless. (USCG, 1999); Toluene-4-sulfonic acid is an arenesulfonic acid that is benzenesulfonic acid in which the hydrogen at position 4 is replaced by a methyl group. It is a member of toluenes and an arenesulfonic acid. It is a conjugate acid of a toluene-4-sulfonate.
• Related CAS: 13438-45-4 (zinc salt); 1470-83-3 (lithium salt); 16106-44-8 (potassium salt); 16836-95-6 (silver(+1) salt); 36747-44-1 (calcium salt); 4124-42-9 (ammonium salt); 51650-46-5 (magnesium salt); 6192-52-5 (monohydrate); 657-84-1 (hydrochloride salt); 7144-37-8 (copper(2+) salt)
• Shelf Life: Normally stable; unstable at high temperature and pressure.
• Solubility: 3.60 M; ABOUT 67 G/100 ML WATER; SOL IN ALCOHOL, ETHER; VERY SOL IN WATER /SODIUM SALT/; Solubility in water, g/100ml at 25 °C:
• Synonyms: 4-toluene sulfonate; 4-toluenesulfonic acid; 4-toluenesulfonic acid ammonium salt; 4-toluenesulfonic acid monohydrate; 4-toluenesulfonic acid, calcium salt; 4-toluenesulfonic acid, copper (2+) salt; 4-toluenesulfonic acid, ion (1+); 4-toluenesulfonic acid, lithium salt; 4-toluenesulfonic acid, magnesium salt; 4-toluenesulfonic acid, potassium salt; 4-toluenesulfonic acid, rubidium salt; 4-toluenesulfonic acid, silver (+1) salt; 4-toluenesulfonic acid, sodium salt; 4-toluenesulfonic acid, zinc salt; p-toluene sulfonate; p-toluene sulphonic acid; p-toluenesulfonate; p-toluenesulfonate pyridinium; p-toluenesulfonic acid; para-toluene sulfonate; para-toluenesulfonic acid
• PubChem Compound: 20307553
• Last Modified: Nov 11 2021